Cas no 19922-85-1 (Benzene,1-chloro-2-[[(2-chloroethyl)thio]methyl]-)

Benzene,1-chloro-2-[[(2-chloroethyl)thio]methyl]- structure
19922-85-1 structure
Product Name:Benzene,1-chloro-2-[[(2-chloroethyl)thio]methyl]-
CAS No:19922-85-1
MF:C9H10Cl2S
MW:221.146699428558
CID:170688
PubChem ID:230259
Update Time:2025-04-19

Benzene,1-chloro-2-[[(2-chloroethyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-2-[[(2-chloroethyl)thio]methyl]-
    • 1-chloro-2-(2-chloroethylsulfanylmethyl)benzene
    • (2-Chlor-aethyl)-(2-chlor-benzyl)-sulfid
    • (2-chloro-ethyl)-(2-chloro-benzyl)-sulfide
    • 1-chloro-2-{[(2-chloroethyl)sulfanyl]methyl}benzene
    • AC1L5J5A
    • AC1Q3PIO
    • AG-K-89657
    • AR-1C2274
    • CTK4E2750
    • NSC24910
    • 19922-85-1
    • NSC-24910
    • 1-chloro-2-(2-chloroethylsulfanyl-methyl)benzene
    • DTXSID70282199
    • Inchi: 1S/C9H10Cl2S/c10-5-6-12-7-8-3-1-2-4-9(8)11/h1-4H,5-7H2
    • InChI Key: METHRNHPAHSJPF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CSCCCl

Computed Properties

  • Exact Mass: 219.9882
  • Monoisotopic Mass: 219.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 1.256
  • Boiling Point: 306.4°Cat760mmHg
  • Flash Point: 133.3°C
  • Refractive Index: 1.574
  • PSA: 0
  • LogP: 3.81200
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